Cas no 941879-68-1 (2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide)

• Product Name: 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• CAS No: 941879-68-1
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 6005554
• PubChem ID: 16945500
• Update Time: 2025-06-08

2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• 4-Benzothiazolecarboxamide, 2-[(4-chlorobenzoyl)amino]-N-cyclopropyl-4,5,6,7-tetrahydro-
• AKOS024647620
• 941879-68-1
• 2-[(4-chlorobenzoyl)amino]-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
• F2422-0302

• Inchi： 1S/C18H18ClN3O2S/c19-11-6-4-10(5-7-11)16(23)22-18-21-15-13(2-1-3-14(15)25-18)17(24)20-12-8-9-12/h4-7,12-13H,1-3,8-9H2,(H,20,24)(H,21,22,23)
• InChI Key： QHAFURIUZTYEMY-UHFFFAOYSA-N
• SMILES： S1C2CCCC(C(NC3CC3)=O)C=2N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 375.0808257g/mol
• Monoisotopic Mass: 375.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 6.83±0.40(Predicted)

Additional information on 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide

Comprehensive Analysis of 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 941879-68-1)

In the realm of pharmaceutical and organic chemistry, 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide (CAS No. 941879-68-1) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This benzothiazole derivative, characterized by its cyclopropyl and chlorobenzamido functional groups, is widely studied for its role in drug discovery and development. Researchers are particularly intrigued by its tetrahydrobenzothiazole core, which is known to contribute to bioactive molecule design.

The compound's CAS No. 941879-68-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its 4-chlorobenzamido moiety is a key feature that enhances binding affinity in target interactions, making it a candidate for further exploration in therapeutic areas such as inflammation and metabolic disorders. The inclusion of a carboxamide group further diversifies its applicability, as this functional group is often associated with improved solubility and pharmacokinetic properties.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide. Machine learning models are increasingly used to predict its bioactivity and optimize its structure for enhanced efficacy. This aligns with the growing demand for computational chemistry tools that accelerate the identification of novel drug candidates. Additionally, the compound's potential as a kinase inhibitor has sparked discussions in oncology research, where targeted therapies are highly sought after.

Synthetic routes for CAS No. 941879-68-1 often involve multi-step organic reactions, including amide coupling and cyclization techniques. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. The compound's benzothiazole scaffold is also a focal point for researchers investigating heterocyclic chemistry, as it offers a versatile platform for structural modifications.

From an SEO perspective, queries related to "2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide synthesis" or "biological activity of CAS 941879-68-1" are on the rise, indicating a need for detailed technical resources. This article addresses those gaps by providing a thorough examination of the compound's properties, applications, and research trends. Its molecular weight and logP value are also frequently searched, underscoring the importance of physicochemical data in drug development.

In conclusion, 2-(4-chlorobenzamido)-N-cyclopropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide represents a promising avenue for scientific inquiry. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As advancements in cheminformatics and high-throughput screening continue, this compound is likely to play a pivotal role in the next generation of therapeutic agents.